Cas no 1385694-73-4 (1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 1385694-73-4
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• MDL: MFCD22423141
• CID: 1057183
• PubChem ID: 20453434
• Update Time: 2025-07-23

1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1-(o-tolyl)cyclohexanecarboxylic acid
• 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid
• SY020244
• 1385694-73-4
• DTXSID00607356
• 4-oxo-1-(o-tolyl)cyclohexane-1-carboxylic acid
• AKOS023448209
• 4-OXO-1-(O-TOLYL)CYCLOHEXANECARBOXYLICACID
• CS-0281898
• SCHEMBL11093635
• EN300-1867975
• A886209
• MFCD22423141
• Cyclohexanecarboxylic acid, 1-(2-methylphenyl)-4-oxo-
• DB-349498

• MDL： MFCD22423141
• Inchi： 1S/C14H16O3/c1-10-4-2-3-5-12(10)14(13(16)17)8-6-11(15)7-9-14/h2-5H,6-9H2,1H3,(H,16,17)
• InChI Key： CVDLCBGRWYUNAK-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2C)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid (CAS: 1385694-73-4)

The compound 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid (CAS: 1385694-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane-carboxylic acid scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes a novel catalytic system. This advancement not only improves the scalability of production but also reduces the environmental impact, aligning with the growing emphasis on sustainable chemistry in drug development.

Pharmacological investigations have revealed that 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound inhibits key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a lead compound for the development of new non-steroidal anti-inflammatory drugs (NSAIDs). Furthermore, its unique structural features may offer advantages over existing NSAIDs in terms of reduced gastrointestinal side effects.

Another promising avenue of research involves the compound's potential application in oncology. Preliminary studies indicate that 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid may interfere with cancer cell proliferation by modulating specific signaling pathways, including the PI3K/AKT/mTOR axis. These findings, though still in the early stages, highlight the molecule's versatility and its potential to address unmet medical needs in cancer therapy.

In conclusion, the growing body of research on 1-(2-methylphenyl)-4-oxocyclohexane-1-carboxylic acid (CAS: 1385694-73-4) underscores its significance in modern drug discovery. Its dual potential in inflammation and oncology, coupled with advancements in synthetic methodologies, positions this compound as a valuable candidate for further development. Future studies should focus on elucidating its precise mechanisms of action and exploring its therapeutic efficacy in clinical settings.